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Compound of Interest

Compound Name: 1,2-Cyclohexanediol

CAS No.: 54383-22-1

Cat. No.: B7779153

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
trans-1,2-Cyclohexanediol is a cycloaliphatic diol with the chemical formula C₆H₁₂O₂. This

organic compound is of significant interest to the scientific community, particularly in the fields

of organic synthesis, materials science, and pharmacology. It serves as a versatile building

block and intermediate in the synthesis of various complex molecules, including active

pharmaceutical ingredients (APIs). This technical guide provides a comprehensive overview of

the core properties, synthesis, analysis, and applications of trans-1,2-Cyclohexanediol.

Core Properties of trans-1,2-Cyclohexanediol
trans-1,2-Cyclohexanediol is a white to off-white crystalline solid at room temperature.[1][2] It

is soluble in organic solvents such as chloroform and methanol.[1][3] The key quantitative

properties of this compound are summarized in the table below.
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Property Value

Molecular Weight 116.16 g/mol [4]

Molecular Formula C₆H₁₂O₂[4][5]

CAS Number 1460-57-7[4]

Melting Point 101-104 °C[2]

Boiling Point 117 °C at 12.75 mmHg[2]

Vapor Pressure 0.01 mmHg[4]

Experimental Protocols
Synthesis of trans-1,2-Cyclohexanediol from
Cyclohexene
A common and effective method for the synthesis of trans-1,2-cyclohexanediol is the

epoxidation of cyclohexene followed by acid-catalyzed hydrolysis of the resulting epoxide.

Materials:

Cyclohexene

Formic acid (88% or 99%)[1][4]

Hydrogen peroxide (30%)[1][4]

Sodium hydroxide (NaOH)[1][4]

Ethyl acetate[1]

Hydrochloric acid (conc.)[4]

Ice bath

Three-neck flask equipped with a reflux condenser, addition funnel, internal thermometer,

and magnetic stir bar[4]
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Procedure:

Performic Acid Formation: In a three-neck flask cooled in an ice bath, prepare a solution of

formic acid and hydrogen peroxide.[1][4]

Epoxidation: Slowly add cyclohexene dropwise to the performic acid solution while

maintaining the temperature between 40-45°C using an ice bath.[1]

Reaction Completion: After the addition of cyclohexene is complete, continue stirring the

mixture at 40°C for one hour, then allow it to stand at room temperature overnight.[1]

Removal of Formic Acid and Water: Remove the formic acid and water by distillation under

reduced pressure.[1]

Hydrolysis: To the remaining viscous residue, add an ice-cold solution of sodium hydroxide,

ensuring the temperature does not exceed 45°C.[1] The mixture is then warmed to 45°C.[1]

Extraction: Extract the product with ethyl acetate.[1]

Purification: The combined organic layers are concentrated, and the crude product is purified

by crystallization from ethyl acetate or distillation under reduced pressure.[1]

Purification by Crystallization
Crude trans-1,2-cyclohexanediol can be purified by recrystallization.

Materials:

Crude trans-1,2-cyclohexanediol

Acetone, carbon tetrachloride, or ethyl acetate[1]

Beaker

Heating plate

Ice bath

Filtration apparatus
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Procedure:

Dissolve the crude diol in a minimal amount of a suitable solvent like acetone, carbon

tetrachloride, or ethyl acetate at an elevated temperature.[1]

Allow the solution to cool slowly to room temperature.

Further cool the solution in an ice bath to maximize crystal formation.

Collect the crystals by filtration and wash them with a small amount of cold solvent.

Dry the purified crystals, for instance, at 50°C for several days.[1]

Analytical Characterization
The structure and purity of trans-1,2-cyclohexanediol can be confirmed using various

analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR spectroscopy are

used to elucidate the chemical structure. The ¹H NMR spectrum typically shows signals for

the methine protons adjacent to the hydroxyl groups and the methylene protons of the

cyclohexane ring.

Infrared (IR) Spectroscopy: The IR spectrum of trans-1,2-cyclohexanediol is characterized

by a broad absorption band in the region of 3200-3600 cm⁻¹, corresponding to the O-H

stretching vibration of the hydroxyl groups.[6] The C-H stretching vibrations of the

cyclohexane ring are observed around 2850-3000 cm⁻¹.[6]

Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular weight

of the compound. The electron ionization (EI) mass spectrum often shows a molecular ion

peak (M⁺) and characteristic fragmentation patterns.[7]

Applications in Research and Drug Development
trans-1,2-Cyclohexanediol is a valuable molecule with several applications in scientific

research and the pharmaceutical industry.
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Chiral Auxiliary and Ligand: The chiral nature of trans-1,2-cyclohexanediol makes it a useful

auxiliary and ligand in asymmetric synthesis, enabling the stereoselective creation of new

chemical entities.

Pharmaceutical Intermediate: It serves as a key intermediate in the synthesis of several

active pharmaceutical ingredients (APIs), including the antiviral drug Oseltamivir and the

antiretroviral drug Abacavir.[8]

Nuclear Pore Complex Dilator: Research has shown that trans-1,2-cyclohexanediol can act

as a transient dilator of the nuclear pore complex (NPC).[9] By interacting with the

hydrophobic core of the NPC, it can disrupt its structure and increase the permeability of the

nuclear pore, facilitating the entry of macromolecules like plasmid DNA into the nucleus.[9]

This property is being explored to enhance the efficiency of non-viral gene delivery methods.

[9][10]

Metabolite Studies: It is a known metabolite of cyclohexene oxide.[4]
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Caption: A flowchart illustrating the key stages in the synthesis of trans-1,2-cyclohexanediol.
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Caption: The proposed mechanism of trans-1,2-cyclohexanediol in dilating the nuclear pore

complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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